(2R)-1-benzyl-5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide

• IUPAC Name: (2R)-1-benzyl-5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H22N2O2/c1-15(17-10-6-3-7-11-17)21-20(24)18-12-13-19(23)22(18)14-16-8-4-2-5-9-16/h2-11,15,18H,12-14H2,1H3,(H,21,24)/t15?,18-/m1/s1
• InChI Key: KGOFKCILZHZVDV-KPMSDPLLSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2CCC(=O)N2CC3=CC=CC=C3
• Isomeric SMILES: CC(C1=CC=CC=C1)NC(=O)[C@H]2CCC(=O)N2CC3=CC=CC=C3
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

“(2R)-1-benzyl-5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide” is a chemical compound with the molecular formula C20H22N2O2. It has a molecular weight of 322.41.

Scientific Research Applications

Photocatalytic Degradation

Research involving similar structural compounds has shown potential in the field of photocatalytic degradation. For instance, studies on pyridine derivatives have demonstrated the rapid elimination of noxious chemicals in water through photocatalysis over TiO2. This process results in the mineralization of organic nitrogen into NH4+ ions, indicating the potential for water purification and treatment of pollutants (C. Maillard-Dupuy et al., 1994).

Synthesis of Novel Compounds

The compound's structure lends itself to the synthesis of novel organic molecules. Research has shown the successful creation of novel bicyclic systems and the prediction of their biological activities through one-pot condensation reactions. These findings are crucial for developing new pharmaceuticals and studying their potential effects (Y. Kharchenko et al., 2008).

Material Characterization and Stability

Another area of application involves the synthesis and characterization of new materials, such as aromatic polyamides bearing thiourea and pendent 4-pyridylformylimino groups. These materials have shown outstanding solubility and thermal stability, highlighting their potential in various industrial applications (L. Ravikumar and R. Saravanan, 2012).

Structural and Conformational Studies

The compound has also been used in structural and conformational studies. X-ray analysis and molecular orbital methods have been employed to investigate similar compounds, providing valuable insights into their structural characteristics. This research is fundamental for understanding the compound's interactions and behavior in various environments (Surajit Banerjee et al., 2002).

Safety and Hazards

The compound “(2R)-1-benzyl-5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide” should be handled with care. Safety precautions include avoiding contact with skin and eyes, not breathing dust/fume/gas/mist/vapours/spray, and not eating, drinking or smoking when using this product. It should be used only outdoors or in a well-ventilated area. Protective gloves, clothing, eye protection, and face protection should be worn.

Mechanism of Action

Target of Action

The compound contains a pyrrolidine ring, which is a common feature in many biologically active compounds . The specific targets would depend on the exact structure and functional groups present in the compound.

Mode of Action

The mode of action would depend on the specific targets of the compound. Generally, compounds with a pyrrolidine ring can interact with their targets through various types of chemical interactions, such as hydrogen bonding, hydrophobic interactions, and ionic interactions .

Biochemical Pathways

The affected pathways would depend on the specific targets of the compound. Pyrrolidine derivatives have been found to be involved in a variety of biochemical pathways, depending on their specific structures and targets .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its specific structure. Pyrrolidine derivatives generally have good bioavailability due to their ability to form hydrogen bonds with biological molecules .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. Some pyrrolidine derivatives have been found to have anticonvulsant, anti-inflammatory, analgesic, antitumor, anxiolytic, and antimicrobial activity .